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Compound of Interest

Compound Name: 1-Phenazinecarboxylic acid

Cat. No.: B122993

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Phenazinecarboxylic acid (PCA) is a naturally occurring phenazine compound produced by
various bacteria, most notably from the Pseudomonas and Streptomyces genera.[1] It is
recognized for its broad-spectrum antibiotic, antifungal, and biocontrol properties.[1][2] As a key
bioactive metabolite, standardized analytical methods are crucial for its identification,
guantification, and quality control in research, agricultural, and pharmaceutical applications.
These application notes provide detailed protocols and data for the analysis of 1-
Phenazinecarboxylic acid using various analytical techniques.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 1-Phenazinecarboxylic
acid is fundamental for the development of analytical methods.
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Property Value Reference
IUPAC Name phenazine-1-carboxylic acid [3114]
Synonyms PCA, TuberrT\ycin B,
Shenginmycin
CAS Number 2538-68-3
Molecular Formula C13HsN20:2
Molecular Weight 224.21 g/mol
Accurate Mass 224.0586 Da

Appearance Brown to Orange-Brown Solid
Melting Point 242-244 °C
Slightly soluble in Chloroform
and Methanol (with heating).
Solubility Sparingly soluble in water.
Soluble in DMSO (upto 5
mg/mL with sonication).
pKa 2.15 + 0.30 (Predicted)

Chromatographic Methods for Analysis
High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a primary technique for the separation and quantification of 1-

Phenazinecarboxylic acid.

Quantitative Data from HPLC Methods
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Experimental Protocol: HPLC Analysis of 1-Phenazinecarboxylic Acid from Bacterial Culture

This protocol provides a general procedure for the extraction and quantification of PCA.
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o Sample Preparation: a. Centrifuge the bacterial culture to pellet the cells. b. Collect the
supernatant. c. Acidify the supernatant to pH 2.0 using an appropriate acid (e.g., HCI). d.
Perform a liquid-liquid extraction of the phenazines from the acidified supernatant using an
equal volume of ethyl acetate. e. Concentrate the organic fraction using a rotary evaporator
at a temperature below 35 °C. f. Reconstitute the dried extract in a suitable solvent such as
methanol or acetone for HPLC analysis.

¢ HPLC Conditions:

o Column: Agilent XDB-C18 reversed-phase column (4.6 mm x 150 mm, 5 pum) or
equivalent.

o Mobile Phase: Isocratic elution with Acetonitrile and 5 mM ammonium acetate (60:40, v/v).
o Flow Rate: 0.7 mL/min.

o Detection: UV detector set to 248 nm or 252 nm.

o Injection Volume: 3-20 pL.

o Column Temperature: Ambient or controlled at 25 °C.

o Quantification: a. Prepare a standard curve using a certified reference standard of 1-
Phenazinecarboxylic acid at various concentrations (e.g., 10 to 250 pg/mL). b. Analyze the
standards and samples under the same HPLC conditions. c. Calculate the concentration of
PCA in the samples by interpolating their peak areas against the standard curve.

Experimental Workflow: HPLC Analysis
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Caption: General workflow for sample preparation and HPLC analysis of 1-
Phenazinecarboxylic acid.

Capillary Zone Electrophoresis (CZE)

CZE offers a rapid and reliable alternative for the quantitative analysis of PCA and related
phenazines.

Quantitative Data from CZE Method

Parameter Value Reference

10 mM phosphate buffer, pH

Buffer
7.3
) Fused-silica, 49 cm total length
Capillary )
(40 cm effective), 75 um ID
Voltage 25 kv
Temperature 25°C
Injection 13 mbar for 10s
Linear Range 10 - 250 pg/mL
Limit of Detection (LOD) 0.38 pg/mL

Limit of Quantification (LOQ) 1.28 pg/mL

Experimental Protocol: CZE Analysis

o Sample Preparation: Prepare samples as described in the HPLC sample preparation section
(1a-1f). Reconstitute the final extract in the CZE running buffer.

e Instrument Setup:

o Rinse the capillary with 0.1 M NaOH, followed by deionized water, and finally with the
running buffer before the first injection.

o Set the instrument parameters as detailed in the table above.
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e Analysis:
o Inject the prepared standards and samples.

o The separation of PCA, 2-hydroxyphenazine, and an internal standard can be achieved in
under 2 minutes under these conditions.

e Quantification:
o Generate a standard curve using known concentrations of PCA.

o Determine the concentration in unknown samples based on peak area relative to the
standard curve.

Spectroscopic and Spectrometric Methods
Mass Spectrometry (MS)

MS is a powerful tool for the structural confirmation of PCA.

Summary of Mass Spectrometry Data
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lonization

Technique
Mode

Key m/z
Values

Notes Reference

LC-ESI-QTOF Positive (MS2)

Not specified

Used for
fragmentation

studies.

LC-MS Positive

225 [M+H]*

Protonated
molecular ion is

the base peak.

LC-MS Negative

178.8

Indicates the
presence of the
phenazine
moiety after loss
of COOH.

GC-MS EI-B (70 eV)

180 (base peak),
179, 181, 51, 50

Fragmentation
pattern. The m/z
180 corresponds
to the phenazine
core after

decarboxylation.

HRMS ESI+

343.1195 [M+H]*

(for a derivative)

High-resolution
mass for a
phenazine-1-
carboxylic
acylhydrazone

derivative.

HRMS DART

292.9881 [M+H]*

(for a derivative)

High-resolution
mass for 7,9-
dichlorophenazin
e-1-carboxylic

acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is essential for the definitive structural elucidation of PCA.
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1H and 3C NMR Chemical Shifts

H Chemical Shift
(3, ppm)

13C Chemical Shift

Position (Multiplicity, J in (5, ppm) Reference
Hz)

C1

Cc2 8.57 (d, 7)

c3 8.08 (t, 7)

c4 9.02 (d, 7)

C6 8.38 (d, 7)

c7 8.02 (d, 7)

C8 8.04 (d, 7)

c9 8.32(d, 7)

C11 (COOH) 165.9

Note: Specific 13C assignments for aromatic carbons were not fully detailed in the provided

search results but are available in specialized literature.

Biosynthetic Considerations for Analysis

In many producing organisms, PCA can be enzymatically converted to other phenazine

derivatives, such as 2-hydroxyphenazine (2-OH-PHZ). This is an important consideration for

analytical method development, as the presence of related compounds may require methods

with sufficient resolving power.

Biosynthetic Pathway of 2-Hydroxyphenazine from PCA

Caption: Enzymatic conversion of PCA to 2-hydroxyphenazine.

Stability and Storage

© 2025 BenchChem. All rights reserved.

9/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Storage: Commercial standards are typically stored at refrigerator temperatures (4°C) or
frozen (-20°C to -80°C for stock solutions). PCA is a solid that should be sealed and kept in a
dry environment.

 Stability: The antibacterial activity of PCA is affected by temperature and light. It remains
active for up to 210 days in darkness at 25°C, but this duration decreases significantly at
higher temperatures (100 days at 35°C) or under UV light (10 days). Stock solutions in
DMSO should be used within one month if stored at -20°C or within six months at -80°C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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